
"effectiveness of sodium peracetate compared
to sodium hypochlorite for disinfection"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957 Get Quote

A Comparative Guide to Sodium Peracetate and
Sodium Hypochlorite for Disinfection
For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate disinfectant is a critical decision in research, healthcare, and

industrial settings, directly impacting the integrity of experiments and the safety of products.

This guide provides an objective comparison of two commonly used disinfectants: sodium
peracetate and sodium hypochlorite. The information presented is based on available

experimental data to assist in making an informed choice based on efficacy, by-product

formation, and mechanism of action.

Executive Summary
Sodium hypochlorite, the active ingredient in bleach, is a widely used, cost-effective

disinfectant with broad-spectrum antimicrobial activity.[1][2] However, its propensity to form

harmful disinfection by-products (DBPs), such as trihalomethanes (THMs) and haloacetic acids

(HAAs), is a significant drawback.[1][3][4][5] Sodium peracetate is emerging as a viable

alternative, demonstrating comparable biocidal efficacy against a range of microorganisms

while producing fewer and less toxic by-products.[4][6][7][8] This guide will delve into the

specifics of their performance, supported by experimental findings.
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The following tables summarize quantitative data from various studies to provide a clear

comparison of the two disinfectants.

Table 1: Disinfection Efficacy against Various Microorganisms
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Microorgani
sm

Disinfectant
Concentrati
on

Contact
Time

Log
Reduction

Source

E. coli
Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Similar to

NaOCl
[6][7]

E. coli
Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

Similar to

PAA
[6][7]

Fecal

Coliforms

Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Similar to

NaOCl
[6][7]

Fecal

Coliforms

Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

Similar to

PAA
[6][7]

Pseudomona

s sp.

Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Similar to

NaOCl
[6][7]

Pseudomona

s sp.

Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

Similar to

PAA
[6][7]

Salmonella

sp.

Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Similar to

NaOCl
[6][7]

Salmonella

sp.

Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

Similar to

PAA
[6][7]

Fecal

Streptococci

Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Less effective

than NaOCl
[6][7]

Fecal

Streptococci

Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

More

effective than

PAA

[6][7]

Bacteriophag

es anti-E. coli

Sodium

Peracetate
0.5 - 4.0 mg/L 8 - 38 min

Less effective

than NaOCl
[6][7]

Bacteriophag

es anti-E. coli

Sodium

Hypochlorite
0.5 - 4.0 mg/L 8 - 38 min

More

effective than

PAA

[6][7]

Giardia cysts
Sodium

Peracetate
2.0 - 4.5 mg/L 20 - 30 min

Similar to

NaOCl
[9][10]
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Giardia cysts
Sodium

Hypochlorite
2.0 - 4.5 mg/L 20 - 30 min

Similar to

PAA
[9][10]

Clostridium

perfringens

spores

Sodium

Peracetate
2.0 - 4.5 mg/L 20 - 30 min

Similar to

NaOCl
[9][10]

Clostridium

perfringens

spores

Sodium

Hypochlorite
2.0 - 4.5 mg/L 20 - 30 min

Similar to

PAA
[9][10]

Cryptosporidi

um oocysts

Sodium

Peracetate
2.0 - 4.5 mg/L 20 - 30 min Less efficient [9][10]

Cryptosporidi

um oocysts

Sodium

Hypochlorite
2.0 - 4.5 mg/L 20 - 30 min Less efficient [9][10]

SARS-CoV-2

(on surfaces)

Sodium

Peracetate
200 ppm 10 min

Effective (>3

log reduction)
[11]

SARS-CoV-2

(on surfaces)

Sodium

Hypochlorite
1000 ppm 10 min

Effective (>3

log reduction)
[11]

Staphylococc

us aureus

Sodium

Peracetate
0.001% 5 min

Total

inhibition
[12]

Staphylococc

us aureus

Sodium

Hypochlorite
0.0001% 5 min

Total

inhibition
[12]

Table 2: Disinfection By-Product (DBP) Formation
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Disinfectant
Common By-
Products

Mutagenic/Carcino
genic Potential

Source

Sodium Peracetate Acetic acid, oxygen
Not recognized as

mutagenic
[8][13]

Sodium Hypochlorite

Trihalomethanes

(THMs), Haloacetic

acids (HAAs),

Haloacetonitriles

(HANs), Chloral

hydrate, Chloropicrin

Known to have

mutagenic and

carcinogenic

properties

[1][3][5]

Experimental Protocols
Wastewater Disinfection Efficacy Study
This protocol is based on a pilot-plant comparative study of peracetic acid and sodium

hypochlorite for wastewater disinfection.[6][7]

Objective: To compare the biocidal effect of peracetic acid (PAA) and sodium hypochlorite

(HYP) on various microorganisms in a conventional activated-sludge treatment plant effluent.

Experimental Setup: A pilot plant with two parallel contact tanks, one for PAA and one for

HYP.

Disinfectants:

Peracetic acid (PAA) solution (15% technical grade).

Sodium hypochlorite (HYP) solution (5% technical grade).

Actual concentrations were determined daily by iodometric titration.

Experimental Conditions:

Disinfectant Concentrations: 0.5, 1.0, 2.0, and 4.0 mg/L (on average).

Contact Times: 8, 12, 20, 26, and 38 minutes (on average).
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Microorganisms Tested: Total coliforms, fecal coliforms, fecal streptococci, Escherichia coli,

Pseudomonas sp., Salmonella sp., and bacteriophages anti-E. coli.

Sampling and Analysis:

Samples were collected at the inlet and outlet of the contact tanks.

Microbiological analysis was performed according to standard methods.

Adsorbable Organic Halogen (AOX) concentrations were measured to assess

halogenated by-product formation.

Virucidal Efficacy on Contaminated Surfaces Study
This protocol is based on a study investigating the efficacy of PAA and sodium hypochlorite

against SARS-CoV-2 on surfaces.[11]

Objective: To determine the virucidal efficacy of PAA and sodium hypochlorite against SARS-

CoV-2 on stainless steel (SS) and high-density polyethylene (HDPE) surfaces.

Virus: SARS-CoV-2.

Surfaces: Stainless steel (SS) and high-density polyethylene (HDPE) disks.

Disinfectants:

Peracetic acid (PAA).

Sodium hypochlorite (NaOCl).

Experimental Conditions:

Disinfectant Concentrations: 200, 400, 600, and 1,000 ppm.

Contact Times: 1, 5, and 10 minutes.

Soil Load: The virus was suspended in a soil load to simulate real-world conditions.

Hard Water: Disinfectants were prepared in 300 ppm hard water.
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Virus Quantification: The amount of infectious virus was quantified using a TCID50 assay on

the Vero-E6 cell line.

Signaling Pathways and Experimental Workflows
Disinfection Mechanism of Sodium Hypochlorite

In Aqueous Solution
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(NaOCl)
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Click to download full resolution via product page

Caption: Disinfection mechanism of sodium hypochlorite.
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Disinfection Mechanism of Sodium Peracetate

In Aqueous Solution

Microbial Cell

Sodium Peracetate
(PAA)

Reactive Oxygen Species
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Caption: Disinfection mechanism of sodium peracetate.

Comparative Experimental Workflow for Disinfection
Efficacy
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Disinfectant Treatment

Analysis

Start:
Prepare Microbial Culture
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Microorganisms

After Contact Time
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Compare Log Reduction
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Caption: Experimental workflow for comparing disinfection efficacy.

Conclusion
Both sodium peracetate and sodium hypochlorite are effective disinfectants, but their

suitability depends on the specific application.

Sodium Hypochlorite remains a potent and economical choice for broad-spectrum

disinfection.[1][2] However, its tendency to form harmful DBPs necessitates careful

management, especially in water treatment and food processing applications where organic

matter is present.[1][3][4][5][14]

Sodium Peracetate presents a compelling alternative, offering comparable disinfection

efficacy for many common microorganisms with a significantly better environmental and

safety profile due to the absence of harmful halogenated by-products.[4][6][7][8][13] While it

may be less effective against certain resistant organisms like fecal streptococci and some
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viruses compared to sodium hypochlorite, its performance against bacteria and its favorable

by-product profile make it an increasingly attractive option.[6][7]

For researchers, scientists, and drug development professionals, the choice between these two

disinfectants will involve a trade-off between cost, broad-spectrum efficacy, and the potential for

by-product formation. In sensitive applications where the presence of halogenated organic

compounds is a concern, sodium peracetate is a superior choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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